Cas no 887463-57-2 (benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate)

• Product Name: benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate
• CAS No: 887463-57-2
• MF: C₂₁H₂₃N₅O₄
• MW: 409.438424348831
• CID: 6604840
• PubChem ID: 16615747
• Update Time: 2025-05-20

benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate
• benzyl 2-(4,7-dimethyl-1,3-dioxo-6-propylpurino[7,8-a]imidazol-2-yl)acetate
• benzyl 2-(1,7-dimethyl-2,4-dioxo-8-propyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• AKOS001370438
• SR-01000021974
• Z237650224
• SR-01000021974-1
• 887463-57-2
• F2542-1678

• Inchi： 1S/C21H23N5O4/c1-4-10-24-14(2)11-25-17-18(22-20(24)25)23(3)21(29)26(19(17)28)12-16(27)30-13-15-8-6-5-7-9-15/h5-9,11H,4,10,12-13H2,1-3H3
• InChI Key： WOIRCZLNNQHNMR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C([H])N32)N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 409.17500423g/mol
• Monoisotopic Mass: 409.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.2Ų

Additional information on benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate

Introduction to Benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate (CAS No. 887463-57-2)

Benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 887463-57-2, belongs to a class of molecules known for their intricate structural features and potential biological activities. The presence of multiple functional groups and a complex heterocyclic core makes this compound a subject of intense study in medicinal chemistry.

The molecular structure of Benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate incorporates several key elements that contribute to its unique properties. The imidazopyrimidine scaffold is a central feature, providing a rigid framework that can interact with biological targets in specific ways. Additionally, the substitution pattern at the 1-position with a methyl group and at the 7-position with another methyl group enhances the compound's electronic properties and influences its reactivity. The presence of a carboxylate group at the 3-position further contributes to its versatility in chemical modifications and biological interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazopyrimidine derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. Specifically, Benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate has been investigated for its potential role in inhibiting key enzymes involved in inflammation and cancer progression. The dioxo group at the 2-position and the propyl chain at the 8-position are particularly noteworthy as they contribute to the compound's binding affinity and selectivity towards target proteins.

One of the most compelling aspects of this compound is its potential application in drug discovery. The intricate structure of Benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate allows for diverse chemical modifications that can be tailored to enhance specific pharmacological properties. Researchers have leveraged this flexibility to develop analogues with improved solubility、metabolic stability、and bioavailability. These advancements are crucial for translating preclinical findings into effective therapeutic agents.

The synthesis of Benzyl 2-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1，2-gpurin -3 -y l}acetate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and cyclization strategies have been employed to construct the complex heterocyclic core. These synthetic methodologies not only highlight the compound's complexity but also demonstrate the expertise required to produce it on a scalable basis.

Recent studies have begun to unravel the mechanistic details of how Benzyl 2-{1，7 -dimethyl -24 -dioxo -8 -prop y l -l H，22 H，32 H，42 H，82 H -imidazo l，22 -g purin -32 y l}acetate exerts its biological effects. Initial findings suggest that it interacts with proteins involved in cell signaling pathways that are dysregulated in diseases such as cancer and inflammatory disorders. The ability of this compound to modulate these pathways opens up new avenues for therapeutic intervention. Furthermore，its dual functionality—both as an inhibitor and as a substrate—makes it a versatile tool for studying enzyme kinetics and drug-receptor interactions.

The development of novel pharmaceutical agents relies heavily on understanding their interaction with biological targets at a molecular level。Benzyl 22{17dimethyl24diox08prop y l-l H，22 H，32 H，42 H，82 H-imidaz o l22g purin32 y l}acetate has emerged as a promising candidate due to its unique structural features and demonstrated biological activity。Ongoing research aims to further optimize its pharmacokinetic properties while maintaining or enhancing its therapeutic efficacy。This includes exploring novel synthetic routes that could improve yield and reduce costs without compromising quality。

The implications of these findings extend beyond academic research into practical applications for patients suffering from debilitating diseases。By providing insights into how compounds like Benzyl 22{17dimethyl24diox08prop y l-l H，22 H，32 H，42 H，82 H-imidaz o l22g purin32 y l}acetate interact with biological systems،scientists are paving the way for more targeted therapies。These advancements underscore the importance of continued investment in pharmaceutical research and development—a cornerstone for improving global health outcomes。